2,2-dimethyl-5-methylidene-1,3-dioxane
Description
“2,2-dimethyl-5-methylidene-1,3-dioxane” is a chemical compound with the molecular formula C7H12O2 . It has a molecular weight of 128.17 g/mol . This compound is commonly used in the synthesis of heterocyclic compounds .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2,2-dimethyl-5-methylidene-1,3-dioxane” include a boiling point of 140-145 °C and a density of 0.95±0.1 g/cm3 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-dimethyl-5-methylidene-1,3-dioxane can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "2,2-dimethyl-1,3-propanediol", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "methylene chloride" ], "Reaction": [ "Step 1: 2,2-dimethyl-1,3-propanediol is reacted with acetic anhydride and sulfuric acid to form 2,2-dimethyl-5-acetoxy-1,3-dioxane.", "Step 2: The resulting product from step 1 is then treated with sodium bicarbonate to form 2,2-dimethyl-5-hydroxy-1,3-dioxane.", "Step 3: The product from step 2 is then dried with magnesium sulfate and extracted with methylene chloride to yield 2,2-dimethyl-5-hydroxy-1,3-dioxane.", "Step 4: The product from step 3 is then treated with sulfuric acid to form 2,2-dimethyl-5-methylidene-1,3-dioxane." ] } | |
CAS RN |
3190-50-9 |
Product Name |
2,2-dimethyl-5-methylidene-1,3-dioxane |
Molecular Formula |
C7H12O2 |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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